Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate

• CAS RN: 100208-31-9
• Molecular Formula: C24H42O5
• Molecular Weight: 410.6 g/mol
• IUPAC Name: hexyl 8-[3-[[3-[(3-ethyloxiran-2-yl)methyl]oxiran-2-yl]methyl]oxiran-2-yl]octanoate
• InChI: InChI=1S/C24H42O5/c1-3-5-6-12-15-26-24(25)14-11-9-7-8-10-13-19-21(28-19)17-23-22(29-23)16-20-18(4-2)27-20/h18-23H,3-17H2,1-2H3
• InChI Key: ODDDMQMTMZOLCZ-UHFFFAOYSA-N
• SMILES: CCCCCCOC(=O)CCCCCCCC1C(O1)CC2C(O2)CC3C(O3)CC

Description

Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate, also known as HEEO, is a synthetic compound used in scientific research. It is a member of the epoxy fatty acid ester family and has been found to have various biochemical and physiological effects.

Mechanism Of Action

Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate works by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. It has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Biochemical And Physiological Effects

Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate has been shown to reduce inflammation and pain in animal models of arthritis. It has also been found to inhibit the growth of cancer cells in vitro. Additionally, Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate has been found to have antioxidant properties, which may help protect against oxidative stress.

Advantages And Limitations For Lab Experiments

Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized. It has also been found to have low toxicity in animal studies. However, Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate has limitations in terms of its solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate. One area of interest is its potential use as a food preservative. Additionally, further studies are needed to fully understand its anti-inflammatory and anti-cancer properties. Finally, research is needed to develop new methods for synthesizing Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate that may improve its solubility and stability.

Synthesis Methods

Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate can be synthesized through a multi-step process. The first step involves the reaction of 3-ethyloxirane with formaldehyde to form 3-(hydroxymethyl)oxirane. This intermediate is then reacted with hexyl 3-bromopropionate to form hexyl 3-[[3-(bromomethyl)oxiranyl]methyl]oxiran-2-octanoate. Finally, this compound is treated with sodium hydroxide to form Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate.

Scientific Research Applications

Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate has been used in various scientific research studies due to its unique properties. It has been found to have anti-inflammatory and anti-cancer properties. Hexyl 3-[[3-[(3-ethyloxiranyl)methyl]oxiranyl]methyl]oxiran-2-octanoate has also been studied for its potential use as a food preservative.